Cas no 1806444-71-2 (2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid)

• Product Name: 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid
• CAS No: 1806444-71-2
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4941938
• Update Time: 2025-06-09

2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13BrO4/c13-7-10-8(4-2-6-14)3-1-5-9(10)11(15)12(16)17/h1,3,5-6,11,15H,2,4,7H2,(H,16,17)
• InChI Key： VAAKYUNWVBFYSR-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1CCC=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 269
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Additional information on 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid

Introduction to 2-(Bromomethyl)-3-(3-oxopropyl)mandelic Acid (CAS No. 1806444-71-2) and Its Emerging Applications in Chemical Biology

2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid, identified by the chemical abstracts service number 1806444-71-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the class of α-hydroxy acid derivatives, characterized by the presence of both a hydroxyl and a carboxylic acid group, along with a bromomethyl substituent at the second carbon position and an acetoxypropyl group at the third carbon position. Such structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

The bromomethyl moiety in 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid is particularly noteworthy, as it serves as a reactive handle for further functionalization. Bromomethyl groups are well-known for their ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups such as amines, alcohols, and thiols. This reactivity has made the compound an attractive building block for constructing more complex molecules, including peptidomimetics and bioconjugates. In recent years, there has been a surge in interest in using such intermediates to develop targeted therapeutics, particularly in oncology and inflammatory diseases.

One of the most compelling applications of 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid lies in its utility as a precursor for the synthesis of protease inhibitors. Proteases play critical roles in various biological processes, including cellular signaling, inflammation, and viral replication. Therefore, inhibiting specific proteases has emerged as a viable strategy for treating a wide range of diseases. The structural framework of 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid allows for the facile introduction of warhead groups that can interact with the active sites of proteases, leading to the development of potent and selective inhibitors. Recent studies have demonstrated its effectiveness in generating inhibitors targeting matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue degradation.

Furthermore, the acetoxypropyl group in 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid provides an additional site for modification, enabling the creation of diverse molecular architectures. This feature has been exploited in the design of bioconjugates, where the compound serves as a linker between two or more functional units. For instance, researchers have utilized this compound to develop antibody-drug conjugates (ADCs), where an antibody is linked to a cytotoxic payload via a cleavable linker. The bromomethyl group allows for covalent attachment of small molecule warheads, while the mandelic acid moiety enhances solubility and bioavailability. Such ADCs have shown promise in clinical trials for treating refractory cancers.

The pharmaceutical industry has also explored the use of 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by aberrant protein aggregation and oxidative stress. Small molecule inhibitors that can modulate these pathological processes are being actively pursued. The structural features of this compound make it an ideal candidate for designing molecules that can interfere with protein misfolding or enhance antioxidant defenses. Preliminary studies have suggested that derivatives of 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid can inhibit aggregation of amyloid-beta peptides, a hallmark protein in Alzheimer's disease.

In addition to its pharmaceutical applications, 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid has found utility in agrochemical research. The growing demand for sustainable agriculture has spurred interest in developing novel pesticides and herbicides with improved efficacy and environmental safety. The reactivity of the bromomethyl group allows for the introduction of bioactive moieties that can target specific enzymes or receptors involved in plant growth or pest survival. Researchers have successfully employed this compound to synthesize novel herbicidal agents that disrupt weed growth without harming crops.

The synthesis of 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid itself is another area where innovation continues to thrive. Traditional synthetic routes often involve multi-step sequences that require harsh conditions or expensive reagents. However, recent advances in catalytic methods have enabled more efficient and scalable production processes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high precision. These improvements not only reduce costs but also minimize waste generation, aligning with green chemistry principles.

The versatility of 2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid extends beyond its direct applications; it serves as a valuable scaffold for exploring new chemical space. By modifying its structure through functional group interconversion or regioselective transformations, researchers can generate libraries of compounds with tailored properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead candidates for drug discovery programs.

In conclusion,2-(Bromomethyl)-3-(3-oxopropyl)mandelic acid (CAS No. 1806444-71-2) is a multifaceted compound with broad utility across multiple domains of chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from protease inhibition to neuroprotection and agrochemical development. As synthetic methodologies continue to evolve, the potential uses for this compound are likely to expand further, solidifying its role as an indispensable tool in modern chemistry.